3-[[4,6-Bis(4-morpholinyl)-1,3,5-triazin-2-yl]amino]-3-(2-chlorophenyl)propanoic acid ethyl ester

• Molecular Formula: C22H29ClN6O4
• Molecular Weight: 477 g/mol
• IUPAC Name: ethyl 3-(2-chlorophenyl)-3-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)amino]propanoate
• InChI: InChI=1S/C22H29ClN6O4/c1-2-33-19(30)15-18(16-5-3-4-6-17(16)23)24-20-25-21(28-7-11-31-12-8-28)27-22(26-20)29-9-13-32-14-10-29/h3-6,18H,2,7-15H2,1H3,(H,24,25,26,27)
• InChI Key: KZBGGLZPIXJGLN-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC(C1=CC=CC=C1Cl)NC2=NC(=NC(=N2)N3CCOCC3)N4CCOCC4

Description

3-[[4,6-bis(4-morpholinyl)-1,3,5-triazin-2-yl]amino]-3-(2-chlorophenyl)propanoic acid ethyl ester is an aromatic amine and a member of 1,3,5-triazines.

Scientific Research Applications

• Synthesis and Antimicrobial Activities : This compound is part of a group of novel derivatives synthesized for their antimicrobial activities. Some derivatives have shown good or moderate activities against test microorganisms (Bektaş et al., 2007).

• Potential Agents Affecting Cell Differentiation : It is structurally similar to compounds synthesized with potential cardiogenetic activity. These compounds are being explored for swift functionalization for relevance in cell assays (Linder et al., 2018).

• Fluorescent Brightening Agents : Related compounds have been applied as fluorescent brightening agents on cotton and nylon fibers with excellent results (Modi, 1993).

• Antimalarial Activity : Some triazine derivatives, including those structurally related to the compound , have shown modest antimalarial activity (Werbel et al., 1987).

• Vasodilation Properties : Derivatives of similar compounds have shown considerable vasodilation properties in studies using isolated thoracic aortic rings of rats (Girgis et al., 2008).

• Antimicrobial Activity Evaluation : Mannich bases derived from similar compounds have shown good antimicrobial activity compared to ampicillin (Fandaklı et al., 2012).

• Structural Studies : X-ray diffraction techniques have been used to characterize related compounds, revealing strong intermolecular hydrogen bonds (Şahin et al., 2014).

• Cytotoxicity Studies : Certain 1,3,5-triazine derivatives, similar in structure, have shown high cytotoxicity in B16 melanoma cells (Jin et al., 2018).

• Reducing Agent Properties : Some morpholine derivatives have been synthesized for their potential as low-toxicity, water-soluble, one-electron reducing agents (Gaudiano et al., 1993).

• Oxazolines Synthesis : Similar triazine compounds have been used in the synthesis of oxazolines, showcasing the versatility of these derivatives (Bandgar & Pandit, 2003).